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Compound of Interest

Compound Name: Trigoxyphin A

Cat. No.: B1504111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trigoxyphin A, a daphnane-type diterpenoid isolated from Trigonostemon xyphophylloides,

has demonstrated significant cytotoxic activity against various cancer cell lines. This technical

guide provides a comprehensive overview of its known physical and chemical properties, along

with insights into its potential mechanism of action. This document is intended to serve as a

foundational resource for researchers investigating Trigoxyphin A as a potential therapeutic

agent.

Physicochemical Properties
Trigoxyphin A is a complex natural product with a characteristic daphnane scaffold. The

following table summarizes its key physicochemical properties based on available literature.
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Property Value Source/Method

Molecular Formula C₃₄H₃₄O₉ Mass Spectrometry[1]

Molecular Weight 586.63 g/mol Mass Spectrometry[1][2]

CAS Number 1236874-00-2 ChemFaces[2]

Physical Description Powder ChemFaces[2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

ChemFaces[2]

Melting Point Not reported -

Boiling Point Not reported -

pKa Not reported -

Optical Rotation Not reported -

Spectroscopic Data
The structure of Trigoxyphin A was elucidated using a combination of spectroscopic methods,

including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). While the

complete raw data is found in the primary literature, this section outlines the key techniques

used for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for determining the complex carbon skeleton and

stereochemistry of Trigoxyphin A. The chemical shifts and coupling constants provide detailed

information about the connectivity of atoms and their spatial arrangement.

¹H NMR: Provides information on the number and types of protons in the molecule, their

chemical environment, and their proximity to other protons.

¹³C NMR: Reveals the number of carbon atoms and their hybridization state (sp³, sp², sp).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10594648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10594648/
https://www.researchgate.net/publication/44900497_Trigoxyphins_A-G_Diterpenes_from_Trigonostemon_xyphophylloides
https://www.researchgate.net/publication/44900497_Trigoxyphins_A-G_Diterpenes_from_Trigonostemon_xyphophylloides
https://www.researchgate.net/publication/44900497_Trigoxyphins_A-G_Diterpenes_from_Trigonostemon_xyphophylloides
https://www.researchgate.net/publication/44900497_Trigoxyphins_A-G_Diterpenes_from_Trigonostemon_xyphophylloides
https://www.benchchem.com/product/b1504111?utm_src=pdf-body
https://www.benchchem.com/product/b1504111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2D NMR Techniques (COSY, HMQC, HMBC): These experiments are crucial for establishing

the connectivity between protons and carbons, allowing for the complete assignment of the

molecular structure.

Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HRMS) is used to determine the precise molecular weight

and elemental composition of Trigoxyphin A, confirming its molecular formula.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in the molecule by

measuring the absorption of infrared radiation at specific wavelengths corresponding to the

vibrations of chemical bonds.

Biological Activity and Mechanism of Action
Trigoxyphin A exhibits potent cytotoxic activity against human cancer cell lines. This activity is

characteristic of many daphnane-type diterpenoids.

Cell Line IC₅₀ (µM) Assay

HL-60 (Human promyelocytic

leukemia)
0.27 MTT Assay[1]

A549 (Human lung carcinoma) 7.5 MTT Assay[1]

Proposed Signaling Pathway for Cytotoxicity
Based on studies of structurally related daphnane diterpenoids, such as Trigoxyphin L, it is

hypothesized that Trigoxyphin A induces apoptosis in cancer cells through the modulation of

key signaling pathways. A likely mechanism involves the inhibition of the PI3K/AKT/NF-κB

signaling cascade. This pathway is a critical regulator of cell survival, proliferation, and

apoptosis.
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Hypothesized Signaling Pathway of Trigoxyphin A-Induced Apoptosis
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General Isolation Workflow for Trigoxyphin A

Air-dried twigs of
Trigonostemon xyphophylloides

Extraction with
organic solvent (e.g., EtOH)

Solvent-solvent
partitioning

Silica Gel Column
Chromatography

RP-18 Column
Chromatography

Preparative HPLC

Pure Trigoxyphin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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